Cas no 1807138-48-2 (4-(Difluoromethyl)-2-methoxy-6-nitro-3-(trifluoromethyl)pyridine)

• Product Name: 4-(Difluoromethyl)-2-methoxy-6-nitro-3-(trifluoromethyl)pyridine
• CAS No: 1807138-48-2
• MF: C₈H₅F₅N₂O₃
• MW: 272.128919363022
• CID: 4896016
• Update Time: 2025-10-22

4-(Difluoromethyl)-2-methoxy-6-nitro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-methoxy-6-nitro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F5N2O3/c1-18-7-5(8(11,12)13)3(6(9)10)2-4(14-7)15(16)17/h2,6H,1H3
• InChI Key： QZBYKNNVAGBSPO-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=CC=1C(F)F)[N+](=O)[O-])OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 2.8
• Topological Polar Surface Area: 67.9

Additional information on 4-(Difluoromethyl)-2-methoxy-6-nitro-3-(trifluoromethyl)pyridine

4-(Difluoromethyl)-2-methoxy-6-nitro-3-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1807138-48-2, known as 4-(Difluoromethyl)-2-methoxy-6-nitro-3-(trifluoromethyl)pyridine, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and material science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with multiple functional groups, including a difluoromethyl group at the 4-position, a methoxy group at the 2-position, a nitro group at the 6-position, and a trifluoromethyl group at the 3-position. These substituents contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of such substituted pyridines in various applications, particularly in the development of advanced materials and pharmaceuticals. The presence of multiple fluorinated groups, such as difluoromethyl and trifluoromethyl, enhances the compound's stability and reactivity, making it a valuable precursor in organic synthesis. Additionally, the methoxy and nitro groups introduce electronic effects that can be exploited in designing functional materials with tailored properties.

One of the most promising areas of research involving this compound is its application in agrochemicals. The nitro group is known to confer pesticidal activity, while the fluorinated substituents improve bioavailability and resistance to degradation. Recent breakthroughs have demonstrated that this compound can serve as an effective ingredient in pesticides, offering enhanced efficacy against various agricultural pests while maintaining environmental safety.

Moreover, the synthesis of 4-(Difluoromethyl)-2-methoxy-6-nitro-3-(trifluoromethyl)pyridine has been optimized through innovative methodologies. Researchers have developed efficient routes that minimize waste and maximize yield, leveraging modern catalytic systems and green chemistry principles. These advancements not only enhance the feasibility of large-scale production but also align with global sustainability goals.

In terms of environmental impact, studies have shown that this compound exhibits low toxicity to non-target organisms when used appropriately. Its degradation pathways have been thoroughly investigated, revealing that it undergoes rapid transformation under aerobic conditions, reducing its persistence in the environment. This makes it a preferable choice for applications where ecological safety is a priority.

Looking ahead, ongoing research is focused on expanding the utility of this compound in emerging fields such as nanotechnology and drug delivery systems. Its unique electronic properties make it a candidate for use in designing advanced materials with applications in electronics and optoelectronics.

In conclusion, 4-(Difluoromethyl)-2-methoxy-6-nitro-3-(trifluoromethyl)pyridine (CAS No. 1807138-48-2) stands out as a versatile compound with immense potential across multiple domains. Its structure, synthesis, and application are subjects of active research, continually uncovering new opportunities for its utilization in advancing technological and scientific frontiers.